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Compound of Interest

Compound Name: 2-(2-Pyridylmethyl)cyclopentanone

Cat. No.: B081499 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential safety and logistical information for the disposal of 2-
(2-Pyridylmethyl)cyclopentanone, ensuring procedures are clear, concise, and actionable.

Immediate Safety and Handling Protocols
2-(2-Pyridylmethyl)cyclopentanone is a flammable liquid that can cause skin and eye

irritation[1]. Adherence to strict safety protocols is mandatory during handling and disposal to

mitigate risks.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense. This includes:

Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Use chemically resistant gloves.

Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing is

recommended[1].

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors.

Ensure an eyewash station and safety shower are readily accessible.

Fire Safety:

Keep the compound away from heat, sparks, open flames, and other ignition sources[1][2]

[3].

Use explosion-proof electrical and ventilating equipment[1][2].

Employ non-sparking tools when handling containers[1][2].

In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam for

extinction[2].

Quantitative Data Summary
Property Value Source

Boiling Point 130 - 131 °C (266 - 268 °F) [1]

Density 0.951 g/cm³ at 25 °C (77 °F) [1]

Partition Coefficient (log Pow) 0.7 at 25 °C (77 °F) [1]

Flash Point 26 °C (78.8 °F) [4]

Note: The flash point is for the related compound Cyclopentanone and should be considered as

an indicator of flammability.

Step-by-Step Disposal Procedure
The disposal of 2-(2-Pyridylmethyl)cyclopentanone must be conducted in accordance with

national, state, and local regulations. Chemical waste generators are responsible for the

correct classification and disposal of their waste[5].

Waste Identification and Classification:
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Based on its properties as a flammable liquid, 2-(2-Pyridylmethyl)cyclopentanone is

classified as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

waste classification codes.

Waste Segregation and Collection:

Do not mix 2-(2-Pyridylmethyl)cyclopentanone with other waste streams[1].

Collect the waste in its original container or a designated, compatible, and properly sealed

waste container.

Ensure the container is stored away from sources of ignition and incompatible materials

such as strong oxidizing agents and strong bases[2].

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-(2-
Pyridylmethyl)cyclopentanone," and the associated hazards (e.g., "Flammable Liquid,"

"Irritant").

Include the accumulation start date and the name of the generating researcher or lab.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

or central hazardous waste storage facility.

The storage area must be well-ventilated, cool, and secure.

Disposal Request and Pickup:

Contact your institution's EHS department or approved hazardous waste disposal

contractor to arrange for pickup.

Provide all necessary documentation, including the waste manifest.
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Experimental Workflow: Disposal of 2-(2-
Pyridylmethyl)cyclopentanone

Preparation and Handling

Waste Collection

Labeling and Storage

Final Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood Transfer Waste to a
Designated Hazardous Waste Container

Do Not Mix with Other Waste Streams

Securely Seal the Container

Label Container with:
- 'Hazardous Waste'

- Chemical Name
- Hazard Symbols (Flammable, Irritant)

Store in a Designated Cool,
Ventilated, and Secure Area

Keep Away from Ignition Sources
and Incompatible Materials

Contact Institutional EHS or
Approved Waste Contractor

Arrange for Waste Pickup

Complete and Sign Waste Manifest
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(2-Pyridylmethyl)cyclopentanone.

Disclaimer: This information is intended as a guide and does not supersede institutional or

regulatory requirements. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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